Cas no 63059-68-7 (3-Methoxy Benzopyrene)

• Product Name: 3-Methoxy Benzopyrene
• CAS No: 63059-68-7
• MF: C₂₁H₁₄O
• MW: 282.335265636444
• CID: 1060584
• PubChem ID: 44382
• Update Time: 2025-04-20

3-Methoxy Benzopyrene Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy Benzopyrene
• 3-Methoxy Benzo[a]pyrene
• 3-Methoxy Benzopyren
• 3-methoxybenzo<a>pyrene
• 8-Methoxy-3,4-benzpyrene
• 8-methoxybenzo<a>pyrene
• 3-methoxybenzo[a]pyrene
• BENZO(a)PYRENE, 3-METHOXY-
• DTXSID40212382
• 3-methoxybenzo[pqr]tetraphene
• BRN 3358627
• 63059-68-7

• Inchi： 1S/C21H14O/c1-22-19-11-8-13-6-9-17-16-5-3-2-4-14(16)12-15-7-10-18(19)20(13)21(15)17/h2-12H,1H3
• InChI Key： YVMDKKLTTOBGIC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=CC=C3C4C=CC=CC=4C=C4C=CC=1C2=C34

Computed Properties

• Exact Mass: 282.10400
• Monoisotopic Mass: 282.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.0771 (rough estimate)
• Boiling Point: 384.95°C (rough estimate)
• Flash Point: 206.4±9.4 °C
• Refractive Index: 1.4880 (estimate)
• PSA: 9.23000
• LogP: 5.74580
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-Methoxy Benzopyrene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes